7-(Prop-2-enoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• IUPAC Name: 9-prop-2-enoyl-1-oxa-3,9-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C10H14N2O3/c1-2-8(13)12-5-3-4-10(7-12)6-11-9(14)15-10/h2H,1,3-7H2,(H,11,14)
• InChI Key: LUBSFLMUYUQLJJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC2(C1)CNC(=O)O2
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

“7-(Prop-2-enoyl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one” is a chemical compound. It is an inverse agonist that selectively inhibits the constitutive activity of GPR183 with high potency and efficacy. This compound is not intended for human or veterinary use and is for research use only.

Synthesis Analysis

The synthesis of similar compounds, such as oxaspirocycles, has been achieved from aldehydes and 1-(4-hydroxybut-1-en-2-yl)cyclobutanol through a cascade of Prins/pinacol rearrangement. This method is applicable to a wide range of aldehydes such as aromatic, aliphatic, heteroaromatic, and α,β-unsaturated aldehydes.

Molecular Structure Analysis

The molecular structure of this compound is complex and specific. The cryo-EM structures of an EBI2-Gi signaling complex with its endogenous agonist 7α,25-OHC and that of an inactive EBI2 bound to the inverse agonist GSK682753A have been reported.

Mechanism of Action

The compound acts as an inverse agonist, selectively inhibiting the constitutive activity of GPR183. GPR183 is a G-protein coupled receptor expressed in lymphocytes that acts as a chemotactic receptor for various cells.